Cas no 1638221-29-0 (4-(Aminomethyl)-1-methyl-2-pyrrolidinone dihydrochloride)

• Product Name: 4-(Aminomethyl)-1-methyl-2-pyrrolidinone dihydrochloride
• CAS No: 1638221-29-0
• MF: C₆H₁₄Cl₂N₂O
• MW: 201.094159603119
• MDL: MFCD13186066
• CID: 4610096
• Update Time: 2025-10-10

4-(Aminomethyl)-1-methyl-2-pyrrolidinone dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-1-methyl-2-pyrrolidinone dihydrochloride
• 4-(aminomethyl)-1-methylpyrrolidin-2-one;dihydrochloride
• 4-(Aminomethyl)-1-methylpyrrolidin-2-one dihydrochloride
• 4-(Aminomethyl)-1-methylpyrrolidin-2-onedihydrochloride

• MDL： MFCD13186066
• Inchi： 1S/C6H12N2O.2ClH/c1-8-4-5(3-7)2-6(8)9;;/h5H,2-4,7H2,1H3;2*1H
• InChI Key： MVQDOJLGSHZJHP-UHFFFAOYSA-N
• SMILES： Cl.Cl.O=C1CC(CN)CN1C

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 124
• Topological Polar Surface Area: 46.3

Additional information on 4-(Aminomethyl)-1-methyl-2-pyrrolidinone dihydrochloride

Professional Introduction to 4-(Aminomethyl)-1-methyl-2-pyrrolidinone Dihydrochloride (CAS No. 1638221-29-0)

4-(Aminomethyl)-1-methyl-2-pyrrolidinone dihydrochloride, with the CAS number 1638221-29-0, is a significant compound in the field of chemical biology and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in drug development and biochemical studies. The< strong>pyrrolidinone core structure, combined with the< strong>aminomethyl and< strong>methyl functional groups, contributes to its versatile reactivity and biological activity.

The< strong>dihydrochloride salt form of this compound enhances its solubility in aqueous solutions, making it more suitable for various biochemical assays and pharmaceutical formulations. Recent advancements in medicinal chemistry have highlighted the< strong>4-(aminomethyl)-1-methyl-2-pyrrolidinone dihydrochloride as a promising intermediate in the synthesis of novel therapeutic agents. Its ability to act as a chelating agent and a precursor for more complex molecules has opened new avenues in the design of targeted therapies.

In the realm of academic research, studies have demonstrated the compound's potential in modulating enzyme activity and interacting with biological targets. For instance, researchers have explored its role in inhibiting specific kinases and proteases, which are critical in various disease pathways. The< strong>aminomethyl group, in particular, provides a site for further functionalization, allowing chemists to tailor the compound's properties for specific applications.

The< strong>methyl group attached to the pyrrolidinone ring influences the electronic distribution and steric environment of the molecule, affecting its binding affinity and metabolic stability. This characteristic makes< strong>4-(aminomethyl)-1-methyl-2-pyrrolidinone dihydrochloride a valuable candidate for structure-activity relationship (SAR) studies. By systematically modifying its structure, researchers can gain insights into how different substituents influence biological activity.

Recent clinical trials have begun to investigate the therapeutic potential of derivatives of< strong>4-(aminomethyl)-1-methyl-2-pyrrolidinone dihydrochloride. These trials focus on its efficacy in treating conditions such as inflammation, neurodegeneration, and cancer. The compound's ability to cross the blood-brain barrier and interact with central nervous system receptors has been particularly intriguing for researchers working on neurological disorders.

The synthesis of< strong>4-(aminomethyl)-1-methyl-2-pyrrolidinone dihydrochloride involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, including catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These techniques ensure that the final product meets the stringent requirements for pharmaceutical use.

The< strong>dihydrochloride form is particularly advantageous because it improves the compound's stability during storage and transportation. This stability is crucial for maintaining the integrity of pharmaceutical products throughout their shelf life. Additionally, the solubility profile of this salt form allows for easy formulation into injectable solutions and oral medications.

In conclusion, 4-(Aminomethyl)-1-methyl-2-pyrrolidinone dihydrochloride (CAS No. 1638221-29-0) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features and biological activities make it a valuable tool for studying disease mechanisms and designing novel therapeutics. As research continues to uncover new applications for this compound, its importance in advancing medical science is likely to grow.